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Compound of Interest

Compound Name: PNU-105368

Cat. No.: B1678917 Get Quote

Technical Support Center: PNU-105368
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address potential inconsistencies and challenges encountered during experiments

with PNU-105368.

Compound Information
Property Value Source

Chemical Name

(5S)-5-(Aminomethyl)-3-[3-

fluoro-4-(1-

morpholinyl)phenyl]-2-

oxazolidinone

[1]

Alternative Names
Deacetyl Linezolid, Linezolid

Related Compound C
[1]

CAS Number 168828-90-8 [1][2]

Molecular Formula C14H18FN3O3 [2]

Molecular Weight 295.31 g/mol [2]

Primary Activity
Antibacterial agent, metabolite

of Linezolid
[1][2]
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Frequently Asked Questions (FAQs)
Q1: What is PNU-105368 and what is its primary biological activity?

PNU-105368, also known as Deacetyl Linezolid, is a metabolite of the antibiotic Linezolid.[1][2]

Its primary documented activity is antibacterial, showing inhibitory effects against a range of

Gram-positive bacteria.[1]

Q2: How should I store and handle PNU-105368?

For long-term storage, it is recommended to store PNU-105368 at -20°C.[2] Once dissolved,

stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[2] A vendor suggests

that stock solutions can be stored at -20°C for up to one month or at -80°C for up to six months,

protected from light.[2]

Q3: I am observing variable Minimum Inhibitory Concentration (MIC) values for PNU-105368
against the same bacterial strain. What could be the cause?

Inconsistent MIC values can arise from several factors:

Inoculum Preparation: Variation in the density of the bacterial inoculum can significantly

impact MIC results. Ensure a standardized and reproducible method for preparing your

inoculum to the correct McFarland standard.

Compound Precipitation: PNU-105368 may precipitate in the assay medium, especially at

higher concentrations. Visually inspect your assay plates for any signs of precipitation.

Assay Conditions: Factors such as incubation time, temperature, and atmospheric conditions

(e.g., CO2 levels) must be kept consistent across experiments.

Media Composition: The type of culture medium and the presence of supplements can

influence the activity of the compound.

Q4: My PNU-105368 stock solution appears cloudy. Is it still usable?

A cloudy stock solution may indicate poor solubility or precipitation of the compound. It is not

recommended to use a cloudy solution as the actual concentration will be unknown. Please

refer to the troubleshooting section on compound solubility.
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Troubleshooting Guides
Issue 1: Inconsistent Antibacterial Activity
If you are observing significant variability in the antibacterial effect of PNU-105368 between

experiments, consider the following:

Potential Cause Troubleshooting Step

Bacterial Strain Viability/Contamination

Periodically perform quality control checks on

your bacterial strains, including gram staining

and plating on selective media to ensure purity

and viability.

Inaccurate Pipetting

Calibrate your pipettes regularly. For viscous

solutions, consider using reverse pipetting

techniques to ensure accurate dispensing.

Edge Effects on Assay Plates

Evaporation from wells on the outer edges of a

microplate can concentrate the compound and

affect bacterial growth. To mitigate this, avoid

using the outer wells or fill them with sterile

media/water.

Inadequate Mixing

Ensure thorough mixing of all reagents,

especially after adding the compound and the

bacterial inoculum to the assay plate. Avoid

introducing bubbles during mixing.

Issue 2: Compound Solubility and Handling
Proper handling of PNU-105368 is crucial for obtaining reliable results.
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Potential Cause Troubleshooting Step

Poor Aqueous Solubility

PNU-105368 may have limited solubility in

aqueous buffers. Prepare a high-concentration

stock solution in 100% DMSO.[3][4]

DMSO Concentration Effects

While many assays tolerate low percentages of

DMSO, it is essential to determine the optimal

concentration for your specific bacterial strain

and assay. Run a vehicle control with the same

DMSO concentration to assess its effect on

bacterial growth. Most bacterial assays can

tolerate up to 1-2% DMSO without significant

effects.

Precipitation in Assay Medium

After diluting the DMSO stock solution into your

aqueous assay medium, visually inspect for any

signs of precipitation. If precipitation occurs, you

may need to lower the final concentration of

PNU-105368 or explore the use of co-solvents,

with proper validation to ensure they do not

interfere with the assay.

Experimental Protocols
General Protocol for Minimum Inhibitory Concentration
(MIC) Assay
This is a general guideline. Specific parameters should be optimized for your bacterial strain

and laboratory conditions.

Prepare PNU-105368 Stock Solution: Dissolve PNU-105368 in 100% DMSO to create a

high-concentration stock solution (e.g., 10 mM).

Serial Dilutions: Perform serial dilutions of the stock solution in the appropriate culture

medium in a 96-well microplate.
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Prepare Bacterial Inoculum: Culture the bacterial strain to the mid-logarithmic phase. Dilute

the culture to a standardized concentration (e.g., 5 x 10^5 CFU/mL) in the assay medium.

Inoculation: Add the bacterial inoculum to each well of the microplate containing the diluted

compound.

Controls: Include a positive control (bacteria with no compound) and a negative control

(medium only). Also, include a vehicle control with the highest concentration of DMSO used

in the assay.

Incubation: Incubate the plate at the optimal temperature and time for the specific bacterial

strain (e.g., 37°C for 18-24 hours).

Determine MIC: The MIC is the lowest concentration of PNU-105368 that visibly inhibits

bacterial growth.

Visualizations
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General Experimental Workflow for MIC Assay
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).
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Troubleshooting Inconsistent MIC Results
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Caption: Decision tree for troubleshooting inconsistent MIC results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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